Cas no 1095823-50-9 (Ethyl 2-(1-(((benzyloxy)carbonyl)amino)ethyl)thiazole-5-carboxylate)

• Product Name: Ethyl 2-(1-(((benzyloxy)carbonyl)amino)ethyl)thiazole-5-carboxylate
• CAS No: 1095823-50-9
• MF: C₁₆H₁₈N₂O₄S
• MW: 334.390122890472
• CID: 842585
• PubChem ID: 57537772
• Update Time: 2025-10-28

Ethyl 2-(1-(((benzyloxy)carbonyl)amino)ethyl)thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(1-(((benzyloxy)carbonyl)amino)ethyl)thiazole-5-carboxylate
• 5-Thiazolecarboxylic acid, 2-[1-[[(phenylmethoxy)carbonyl]amino]ethyl]-, ethyl ester
• ethyl 2-[1-(phenylmethoxycarbonylamino)ethyl]-1,3-thiazole-5-carboxylate
• DTXSID00727048
• DB-342887
• Ethyl 2-(1-{[(benzyloxy)carbonyl]amino}ethyl)-1,3-thiazole-5-carboxylate
• Ethyl2-(1-(((benzyloxy)carbonyl)amino)ethyl)thiazole-5-carboxylate
• SCHEMBL12590837
• 1095823-50-9

• Inchi： 1S/C16H18N2O4S/c1-3-21-15(19)13-9-17-14(23-13)11(2)18-16(20)22-10-12-7-5-4-6-8-12/h4-9,11H,3,10H2,1-2H3,(H,18,20)
• InChI Key： ADGZDHIWCIMILZ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CN=C1C(C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 334.09872823g/mol
• Monoisotopic Mass: 334.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 106Ų

Additional information on Ethyl 2-(1-(((benzyloxy)carbonyl)amino)ethyl)thiazole-5-carboxylate

Ethyl 2-(1-(((benzyloxy)carbonyl)amino)ethyl)thiazole-5-carboxylate (CAS No. 1095823-50-9): A Comprehensive Overview

Ethyl 2-(1-(((benzyloxy)carbonyl)amino)ethyl)thiazole-5-carboxylate, identified by the CAS number 1095823-50-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole class, a heterocyclic structure known for its diverse biological activities and pharmaceutical applications. The presence of functional groups such as the benzyloxy carbonyl and amino side chains makes this molecule a promising candidate for further investigation in drug discovery and development.

The chemical structure of Ethyl 2-(1-(((benzyloxy)carbonyl)amino)ethyl)thiazole-5-carboxylate features a thiazole core substituted with a carboxylate ester at the 5-position and an N-terminal amino group linked to an ethylene chain, further modified with a benzyloxy carbonyl group. This unique arrangement of functional groups suggests potential interactions with biological targets, making it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. Thiazole compounds have been reported to exhibit antimicrobial, anti-inflammatory, anti-cancer, and anti-diabetic properties. The specific modifications in Ethyl 2-(1-(((benzyloxy)carbonyl)amino)ethyl)thiazole-5-carboxylate, particularly the benzyloxy carbonyl moiety, may enhance its binding affinity to biological targets and improve its pharmacokinetic properties.

The benzyloxy carbonyl group is a well-known protecting group in peptide chemistry, but it also serves as a hydrophobic anchor that can enhance the solubility and stability of the molecule in biological systems. This feature makes Ethyl 2-(1-(((benzyloxy)carbonyl)amino)ethyl)thiazole-5-carboxylate a potential candidate for further development into a lead compound for drug discovery.

The ethylene chain connecting the amino group to the thiazole ring introduces flexibility to the molecule, which can be crucial for optimizing its binding interactions with biological targets. This structural feature allows for fine-tuning of the compound's pharmacophore, potentially enhancing its efficacy and selectivity.

Numerous studies have demonstrated the importance of thiazole derivatives in medicinal chemistry. For instance, recent research has highlighted the role of thiazole compounds in inhibiting enzymes involved in cancer progression. Ethyl 2-(1-(((benzyloxy)carbonyl)amino)ethyl)thiazole-5-carboxylate, with its unique structural features, may offer new insights into the development of anti-cancer agents.

In addition to their anti-cancer properties, thiazole derivatives have shown promise in treating inflammatory diseases. The anti-inflammatory effects of these compounds are attributed to their ability to modulate inflammatory pathways at the molecular level. Ethyl 2-(1-(((benzyloxy)carbonyl)amino)ethyl)thiazole-5-carboxylate, with its potential to interact with key inflammatory mediators, could be a valuable tool in developing novel anti-inflammatory therapies.

The carboxylate ester group at the 5-position of the thiazole ring may also contribute to the compound's bioavailability and metabolic stability. Ester groups are often used in drug design due to their ability to enhance oral bioavailability and reduce susceptibility to metabolic degradation. This feature makes Ethyl 2-(1-(((benzyloxy)carbonyl)amino)ethyl)< strong>>thiazole